Cas no 2098117-22-5 (N,N-Diallyl-2-chloropyridin-4-amine)

• Product Name: N,N-Diallyl-2-chloropyridin-4-amine
• CAS No: 2098117-22-5
• MF: C₁₁H₁₃ClN₂
• MW: 208.687321424484
• CID: 5048275
• Update Time: 2025-10-30

N,N-Diallyl-2-chloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,N-diallyl-2-chloropyridin-4-amine
• 2-chloro-N,N-bis(prop-2-enyl)pyridin-4-amine
• N,N-Diallyl-2-chloropyridin-4-amine

• Inchi： 1S/C11H13ClN2/c1-3-7-14(8-4-2)10-5-6-13-11(12)9-10/h3-6,9H,1-2,7-8H2
• InChI Key： PJERJUUUOZNUGK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N(CC=C)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 16.1

Additional information on N,N-Diallyl-2-chloropyridin-4-amine

Exploring N,N-Diallyl-2-chloropyridin-4-amine (CAS No. 2098117-22-5): Properties, Applications, and Innovations

The chemical compound N,N-Diallyl-2-chloropyridin-4-amine (CAS No. 2098117-22-5) has garnered significant attention in recent years due to its unique structural properties and versatile applications in organic synthesis and material science. As researchers and industries increasingly seek high-performance intermediates for pharmaceuticals, agrochemicals, and advanced materials, this compound stands out for its reactivity and functional group compatibility. Its molecular framework, featuring a chloropyridine core and diallylamine substituents, enables diverse chemical transformations, making it a valuable building block for heterocyclic chemistry.

One of the most searched questions in the field revolves around the synthetic routes for N,N-Diallyl-2-chloropyridin-4-amine. Current methodologies often involve nucleophilic substitution reactions on 2,4-dichloropyridine, followed by selective allylation under controlled conditions. Researchers are also exploring catalytic processes to improve yield and sustainability, aligning with the growing demand for green chemistry solutions. The compound’s solubility in polar organic solvents and its stability under ambient conditions further enhance its practicality for industrial-scale applications.

In the context of drug discovery, N,N-Diallyl-2-chloropyridin-4-amine serves as a key intermediate for designing bioactive molecules. Its chloropyridine moiety is frequently incorporated into kinase inhibitors and antimicrobial agents, addressing global health challenges such as antibiotic resistance. Recent studies highlight its potential in cancer therapeutics, where modified derivatives exhibit promising selective cytotoxicity. These advancements resonate with trending searches like "pyridine derivatives in medicine" and "novel amine-based drugs," reflecting the compound’s relevance in cutting-edge research.

Beyond pharmaceuticals, N,N-Diallyl-2-chloropyridin-4-amine finds utility in material science. Its ability to participate in polymerization reactions makes it a candidate for developing functional polymers with tailored properties, such as thermal stability or conductivity. This aligns with the surge in interest for smart materials and organic electronics, as evidenced by popular queries like "amine-functionalized polymers." Innovations in this space could revolutionize industries ranging from flexible electronics to sustainable packaging.

From an analytical chemistry perspective, characterizing N,N-Diallyl-2-chloropyridin-4-amine requires advanced techniques like NMR spectroscopy and mass spectrometry. These methods confirm its purity and structural integrity, critical for reproducibility in research. Discussions on platforms like ResearchGate often emphasize the importance of spectroscopic data interpretation, a topic frequently searched by students and professionals alike.

Looking ahead, the demand for N,N-Diallyl-2-chloropyridin-4-amine is expected to rise, driven by its interdisciplinary applications. Whether in medicinal chemistry, catalysis, or material design, this compound exemplifies how molecular innovation can address real-world challenges. For those exploring its potential, staying updated on patent literature and synthetic protocols will be essential to unlocking its full capabilities.